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Abstract: This document provides detailed application notes and experimental protocols for the

fabrication and characterization of non-fullerene organic solar cells (NF-OSCs) utilizing the

donor polymer PBDTTT-EFT (also known as PTB7-Th or PCE10).[1][2][3] PBDTTT-EFT is a

low-bandgap polymer renowned for its application in high-efficiency photovoltaic devices.[4][5]

[6] These notes cover device architecture, performance benchmarks with non-fullerene

acceptors like IEICO-4F, and step-by-step protocols for device fabrication and characterization,

intended for researchers in materials science and organic electronics.

Introduction to PBDTTT-EFT
Poly[[2,6′-4,8-di(5-ethylhexylthienyl)benzo[1,2-b;3,3-b]dithiophene][3-fluoro-2[(2-

ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]] (PBDTTT-EFT) is a benchmark p-type

conjugated polymer donor that has demonstrated high power conversion efficiencies (PCEs) in

bulk-heterojunction (BHJ) solar cells.[4][7] Initially successful with fullerene acceptors, its

favorable energy levels and absorption profile also make it an excellent candidate for pairing

with non-fullerene acceptors (NFAs).[6][8] NFAs offer significant advantages over fullerenes,

including tunable bandgaps and energy levels, which can lead to higher open-circuit voltages

(Voc) and improved device stability.[8] This document focuses on PBDTTT-EFT based solar
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cells paired with the NFA IEICO-4F, a combination known to achieve PCEs exceeding 10%.[3]

[9][10]

Chemical Structure of PBDTTT-EFT:

Chemical structure of PBDTTT-EFT

Figure 1: Molecular structure of the PBDTTT-EFT polymer, indicating the benzodithiophene

(BDT) and thienothiophene (TT) units.[11]

Device Architecture and Performance
PBDTTT-EFT based NF-OSCs are typically fabricated in an inverted device architecture, which

offers enhanced stability.[3][4] This structure consists of a transparent conducting oxide (TCO)

like Indium Tin Oxide (ITO) as the cathode, followed by an electron transport layer (ETL), the

PBDTTT-EFT:NFA active layer, a hole transport layer (HTL), and a metal anode.
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Inverted Device Architecture

Ag (Anode, ~100 nm)

MoO₃ (HTL, ~10 nm)

PBDTTT-EFT:IEICO-4F (Active Layer, ~100 nm)

PEIE Interlayer (~5 nm)

ZnO or In₂O₃ (ETL, ~30 nm)

ITO/Glass (Cathode)

Incident Light (AM 1.5G)

Click to download full resolution via product page

Caption: Schematic of a typical inverted organic solar cell structure.
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Performance Data
The following table summarizes reported performance data for PBDTTT-EFT based non-

fullerene organic solar cells. The use of processing additives like 1,8-diiodooctane (DIO) is

often crucial for optimizing the active layer morphology and achieving high efficiency.[4][12]

Donor:Ac
ceptor
Blend

Device
Architect
ure

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

PBDTTT-

EFT:IEICO-

4F

Inverted - 22.8 - 10.0 [9]

PBDTTT-

EFT:IEICO-

4F

Inverted 0.70 25.5 73.4 10.0 [10]

PBDTTT-

EFT:IEICO-

4F

Inverted - - - 11.5 [3]

Experimental Protocols
This section provides detailed protocols for the fabrication and characterization of PBDTTT-
EFT:IEICO-4F solar cells.

Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#application-notes-and-protocols-pbdttt-eft-based-non-fullerene-organic-solar-cells
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5029215/14154036/140084_1_online.pdf
https://www.researchgate.net/publication/269418877_Unraveling_the_Morphology_of_High_Efficiency_Polymer_Solar_Cells_Based_on_the_Donor_Polymer_PBDTTT-EFT
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7104015/
https://www.researchgate.net/figure/a-Molecular-structure-of-PBDTTT-EFT-also-called-PTB7-Th-PC-71-BM-and-IEICO-4F-b_fig1_326822322
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#application-notes-and-protocols-pbdttt-eft-based-non-fullerene-organic-solar-cells
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#application-notes-and-protocols-pbdttt-eft-based-non-fullerene-organic-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Supplier Purity/Grade Notes

PBDTTT-EFT (PTB7-

Th)

Ossila, Solaris Chem,

etc.
>99% Mn > 100 kDa

IEICO-4F Various >99%
Non-fullerene

acceptor

Chlorobenzene (CB) Sigma-Aldrich Anhydrous, >99.8%
Solvent for active

layer

1,8-Diiodooctane

(DIO)
Sigma-Aldrich 98% Processing additive

Zinc Oxide (ZnO)

Nanoparticles
Sigma-Aldrich Dispersion in alcohol For ETL

Polyethylenimine,

ethoxylated (PEIE)
Sigma-Aldrich Mn ~40,000 ETL modifier

Molybdenum(VI)

Oxide (MoO₃)
Sigma-Aldrich 99.97% For HTL

Silver (Ag) Kurt J. Lesker 99.99% For top electrode

ITO-coated glass

substrates
Various

Sheet resistance <15

Ω/sq
Substrate

Device Fabrication Workflow
The overall process involves substrate preparation, sequential deposition of the device layers,

and final electrode evaporation.
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Device Fabrication Workflow

1. ITO Substrate Cleaning
(Detergent, DI Water, Acetone, IPA)

2. UV-Ozone Treatment
(15 minutes)

3. ETL Deposition
(Spin coat ZnO, anneal)

4. PEIE Interlayer
(Spin coat PEIE)

5. Transfer to Glovebox
(Inert N₂ Atmosphere)

6. Active Layer Deposition
(Spin coat PBDTTT-EFT:IEICO-4F)

7. HTL Deposition
(Thermal evaporation of MoO₃)

8. Anode Deposition
(Thermal evaporation of Ag)

9. Encapsulation & Testing

Click to download full resolution via product page

Caption: Step-by-step workflow for fabricating inverted solar cells.
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Detailed Protocols
Protocol 1: Substrate Cleaning

Sequentially sonicate patterned ITO glass substrates in baths of detergent (e.g., Hellmanex),

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates using a nitrogen (N₂) gun.

Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the ETL to

improve surface wettability and work function.

Protocol 2: Solution Preparation (Active Layer)

Prepare a stock solution of PBDTTT-EFT in anhydrous chlorobenzene (CB) at a

concentration of 10 mg/mL.

Prepare a stock solution of IEICO-4F in anhydrous chlorobenzene (CB) at a concentration of

12 mg/mL.

In a clean vial, mix the PBDTTT-EFT and IEICO-4F solutions to achieve a desired

donor:acceptor weight ratio (e.g., 1:1.2).

Heat the blended solution at 70°C and stir for at least 2 hours in an inert (N₂) atmosphere.[1]

Before use, cool the solution to room temperature. Add 1,8-diiodooctane (DIO) as a

processing additive to a final concentration of 0.5-3% by volume. Filter the solution through a

0.45 µm PTFE filter.

Protocol 3: Device Fabrication (Layer Deposition) All spin coating steps should be performed in

an inert N₂ atmosphere glovebox.

ETL Deposition: Spin coat the ZnO nanoparticle solution onto the cleaned ITO substrate at

4000 rpm for 40 seconds.[13] Anneal the film at 200°C for 10 minutes in air.[3]

PEIE Interlayer: After cooling, spin coat a dilute solution of PEIE (e.g., 0.4 wt% in 2-

methoxyethanol) on top of the ZnO layer. Anneal at 100°C for 10 minutes. This step helps

tune the work function for better charge extraction.[3]
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Active Layer Deposition: Transfer substrates into the glovebox. Spin coat the prepared

PBDTTT-EFT:IEICO-4F solution at 1000-3000 rpm for 60 seconds. The spin speed should

be optimized to achieve a film thickness of approximately 100 nm.[1][14]

HTL and Anode Deposition: Transfer the substrates to a thermal evaporator chamber.

Deposit MoO₃ (~10 nm) at a rate of 0.1 Å/s, followed by Ag (~100 nm) at a rate of 1-2 Å/s.

The deposition pressure should be below 5 x 10⁻⁶ Torr.[13] The active area is defined by the

overlap between the ITO cathode and the Ag anode, typically using a shadow mask during

evaporation.

Device Characterization
Current Density-Voltage (J-V) Measurement

Use a solar simulator with a calibrated AM 1.5G spectrum at 100 mW/cm² intensity.

Use a source meter (e.g., Keithley 2400) to apply a voltage sweep (e.g., from -0.2 V to 1.0 V)

and measure the current.

From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc),

short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

External Quantum Efficiency (EQE) Measurement
Use a dedicated EQE system consisting of a light source (e.g., Xenon lamp), a

monochromator, and a calibrated reference photodiode (e.g., silicon).

Measure the device's spectral response across a wavelength range relevant to the active

layer's absorption (e.g., 300 nm to 1100 nm).

The EQE represents the ratio of collected charge carriers to incident photons at each

wavelength.[15]

Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the theoretical Jsc

value. This calculated value should be in close agreement (within 5%) with the Jsc measured

from the J-V curve for a reliable measurement.[15][16]
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Charge Generation & Collection

1. Photon
Absorption

2. Exciton
Generation (in Donor)

3. Exciton Diffusion
to D:A Interface

4. Charge Separation
(Exciton Dissociation)

5. Charge Transport

Hole (h⁺) in Donor
Electron (e⁻) in Acceptor 6. Charge Collection

at Electrodes
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Caption: The fundamental steps of photocurrent generation in an OPV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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